Cas no 1807113-49-0 (4-Aminomethyl-3-cyano-5-nitrobenzoic acid)

• Product Name: 4-Aminomethyl-3-cyano-5-nitrobenzoic acid
• CAS No: 1807113-49-0
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946620
• Update Time: 2025-06-10

4-Aminomethyl-3-cyano-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-3-cyano-5-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-6-1-5(9(13)14)2-8(12(15)16)7(6)4-11/h1-2H,4,11H2,(H,13,14)
• InChI Key： OETQULIWCHSTEP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(CN)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 4-Aminomethyl-3-cyano-5-nitrobenzoic acid

Introduction to 4-Aminomethyl-3-cyano-5-nitrobenzoic acid (CAS No. 1807113-49-0)

4-Aminomethyl-3-cyano-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807113-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino, cyano, and nitro functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive agents.

The significance of 4-Aminomethyl-3-cyano-5-nitrobenzoic acid in contemporary chemical biology is underscored by its role as a precursor in the synthesis of various pharmacologically relevant compounds. Researchers have been exploring its utility in the design of inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its interaction with biological targets, facilitating the development of high-affinity ligands.

In recent years, advancements in computational chemistry and molecular modeling have enabled more precise predictions of the binding affinity and pharmacokinetic properties of 4-Aminomethyl-3-cyano-5-nitrobenzoic acid derivatives. These computational approaches have been instrumental in guiding experimental efforts to optimize the molecular structure for improved efficacy and reduced toxicity. For instance, studies have demonstrated that modifications to the substituents on the benzoic acid core can significantly alter the compound's ability to modulate key signaling pathways involved in disease progression.

The 4-Aminomethyl-3-cyano-5-nitrobenzoic acid scaffold has also been investigated for its potential in photodynamic therapy (PDT), a treatment modality that employs light-sensitive compounds to generate reactive oxygen species (ROS) selectively in diseased tissues. The compound's ability to absorb light at specific wavelengths and produce singlet oxygen upon irradiation makes it a promising candidate for PDT applications. Additionally, its cyano group can serve as a handle for further functionalization, allowing researchers to tailor its photophysical properties for targeted therapeutic effects.

From a synthetic chemistry perspective, 4-Aminomethyl-3-cyano-5-nitrobenzoic acid represents an interesting challenge due to the complexity of introducing multiple functional groups into a single aromatic core while maintaining regioselectivity. Recent publications highlight innovative synthetic strategies that leverage transition metal catalysis and orthogonal reaction conditions to achieve high yields and purity. These methodologies not only enhance the accessibility of 4-Aminomethyl-3-cyano-5-nitrobenzoic acid but also provide insights into generalizable approaches for constructing structurally diverse benzoic acid derivatives.

The biological evaluation of 4-Aminomethyl-3-cyano-5-nitrobenzoic acid has revealed intriguing interactions with various cellular targets. For example, derivatives of this compound have shown inhibitory activity against kinases involved in tumor growth and metastasis. The amino group allows for further derivatization into amides or ureas, which can be tailored to enhance binding affinity and selectivity. Furthermore, the nitro group can be reduced to an amine under mild conditions, providing an additional level of structural diversity for medicinal chemists.

The growing interest in 4-Aminomethyl-3-cyano-5-nitrobenzoic acid is also reflected in its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns. HTS platforms enable rapid assessment of large collections of molecules for biological activity, identifying hits that can be optimized into lead compounds. The structural features of this compound make it particularly amenable to HTS due to its solubility profile and compatibility with automated screening protocols.

In conclusion, 4-Aminomethyl-3-cyano-5-nitrobenzoic acid (CAS No. 1807113-49-0) stands out as a versatile building block with significant potential in pharmaceutical research and drug development. Its unique structural attributes and functional groups enable diverse applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies for this compound, its importance is likely to grow further, contributing to advancements in both academic science and industrial applications.